Cas no 29609-33-4 (1-Piperazinesulfonamide, 4-phenyl-)

• Product Name: 1-Piperazinesulfonamide, 4-phenyl-
• CAS No: 29609-33-4
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 1439197
• PubChem ID: 11651655
• Update Time: 2025-04-20

1-Piperazinesulfonamide, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinesulfonamide, 4-phenyl-
• 4-phenylpiperazine-1-sulfonamide
• DTXSID00470047
• 4-phenyl-piperazine-1-sulfonamide
• 29609-33-4
• PGOWYQPWIHCLJF-UHFFFAOYSA-N
• DB-397231
• A1-63821
• 4-Phenyl-1-piperazinesulfonamide
• SCHEMBL2959258
• N-Sulfamoyl-N'-phenylpiperazine

• Inchi： 1S/C10H15N3O2S/c11-16(14,15)13-8-6-12(7-9-13)10-4-2-1-3-5-10/h1-5H,6-9H2,(H2,11,14,15)
• InChI Key： PGOWYQPWIHCLJF-UHFFFAOYSA-N
• SMILES： S(N)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 241.08865
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 66.64